Cas no 888459-32-3 (2-({3-ethyl-4-oxo-3H,4H,5H-pyrimido5,4-bindol-2-yl}sulfanyl)-N-(3-methylphenyl)acetamide)
2-({3-ethyl-4-oxo-3H,4H,5H-pyrimido5,4-bindol-2-yl}sulfanyl)-N-(3-methylphenyl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-({3-ethyl-4-oxo-3H,4H,5H-pyrimido5,4-bindol-2-yl}sulfanyl)-N-(3-methylphenyl)acetamide
- 2-[(3-ethyl-4-oxo-5H-pyrimido[5,4-b]indol-2-yl)sulfanyl]-N-(3-methylphenyl)acetamide
-
- Inchi: 1S/C21H20N4O2S/c1-3-25-20(27)19-18(15-9-4-5-10-16(15)23-19)24-21(25)28-12-17(26)22-14-8-6-7-13(2)11-14/h4-11,23H,3,12H2,1-2H3,(H,22,26)
- InChI Key: LFQWBTIRITXTMW-UHFFFAOYSA-N
- SMILES: C(NC1=CC=CC(C)=C1)(=O)CSC1N(CC)C(=O)C2=C(N=1)C1=C(N2)C=CC=C1
2-({3-ethyl-4-oxo-3H,4H,5H-pyrimido5,4-bindol-2-yl}sulfanyl)-N-(3-methylphenyl)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1882-1245-2μmol |
2-({3-ethyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-yl}sulfanyl)-N-(3-methylphenyl)acetamide |
888459-32-3 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1882-1245-5μmol |
2-({3-ethyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-yl}sulfanyl)-N-(3-methylphenyl)acetamide |
888459-32-3 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1882-1245-10μmol |
2-({3-ethyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-yl}sulfanyl)-N-(3-methylphenyl)acetamide |
888459-32-3 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1882-1245-20μmol |
2-({3-ethyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-yl}sulfanyl)-N-(3-methylphenyl)acetamide |
888459-32-3 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1882-1245-1mg |
2-({3-ethyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-yl}sulfanyl)-N-(3-methylphenyl)acetamide |
888459-32-3 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1882-1245-2mg |
2-({3-ethyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-yl}sulfanyl)-N-(3-methylphenyl)acetamide |
888459-32-3 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1882-1245-3mg |
2-({3-ethyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-yl}sulfanyl)-N-(3-methylphenyl)acetamide |
888459-32-3 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1882-1245-4mg |
2-({3-ethyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-yl}sulfanyl)-N-(3-methylphenyl)acetamide |
888459-32-3 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1882-1245-5mg |
2-({3-ethyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-yl}sulfanyl)-N-(3-methylphenyl)acetamide |
888459-32-3 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1882-1245-10mg |
2-({3-ethyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-yl}sulfanyl)-N-(3-methylphenyl)acetamide |
888459-32-3 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
2-({3-ethyl-4-oxo-3H,4H,5H-pyrimido5,4-bindol-2-yl}sulfanyl)-N-(3-methylphenyl)acetamide Related Literature
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
Additional information on 2-({3-ethyl-4-oxo-3H,4H,5H-pyrimido5,4-bindol-2-yl}sulfanyl)-N-(3-methylphenyl)acetamide
Introduction to 2-({3-ethyl-4-oxo-3H,4H,5H-pyrimido5,4-bindol-2-yl}sulfanyl)-N-(3-methylphenyl)acetamide (CAS No. 888459-32-3)
2-({3-ethyl-4-oxo-3H,4H,5H-pyrimido5,4-bindol-2-yl}sulfanyl)-N-(3-methylphenyl)acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 888459-32-3, belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research in drug discovery and development.
The molecular structure of 2-({3-ethyl-4-oxo-3H,4H,5H-pyrimido5,4-bindol-2-yl}sulfanyl)-N-(3-methylphenyl)acetamide incorporates a pyrimido[5,4-b]indole core, which is a heterocyclic scaffold known for its versatility in medicinal chemistry. The presence of a sulfanyl group and an acetamide moiety further enhances its potential as a pharmacophore. This combination of structural features suggests that the compound may interact with biological targets in multiple ways, potentially leading to broad-spectrum activity.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies indicate that the pyrimido[5,4-b]indole core can engage with various enzymes and receptors, making it a valuable scaffold for designing novel therapeutic agents. The sulfanyl group, in particular, has been shown to modulate the electronic properties of the molecule, influencing its interactions with biological targets.
In the context of drug discovery, 2-({3-ethyl-4-oxo-3H,4H,5H-pyrimido5,4-bindol-2-yl}sulfanyl)-N-(3-methylphenyl)acetamide represents a promising lead compound for further optimization. Its unique structural features offer opportunities to develop drugs with improved efficacy and reduced side effects. Researchers are exploring various synthetic routes to modify this molecule, aiming to enhance its pharmacological properties while maintaining its core structure.
The compound's potential applications extend beyond traditional pharmaceuticals. Its ability to interact with biological targets in diverse ways makes it a candidate for use in agrochemicals and biotechnology. For instance, derivatives of this molecule could be designed to target specific enzymes involved in plant growth regulation or disease resistance.
One of the most exciting aspects of 2-({3-ethyl-4-oxo-3H,4H,5H-pyrimido5,4-bindol-2-yl}sulfanyl)-N-(3-methylphenyl)acetamide is its potential in addressing unmet medical needs. Current research is focused on understanding its mechanism of action and exploring its efficacy in preclinical models. Preliminary studies suggest that this compound may exhibit anti-inflammatory and anticancer properties. These findings are particularly encouraging given the growing demand for innovative treatments for chronic diseases.
The synthesis of 2-({"{"}{"{"}{"{"}{"{"}{"{"}{"{"}{"{}}{}}{}}{}}{}}{}}{}}{}}{}}{}}{}}{}}{}}{}}{}}{}}{}}}{"})"}pyrimido[5,4-b]indole"}
888459-32-3 (2-({3-ethyl-4-oxo-3H,4H,5H-pyrimido5,4-bindol-2-yl}sulfanyl)-N-(3-methylphenyl)acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)